Cas no 326918-25-6 (2-(2-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione)

2-(2-Fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione is a fluorinated tetrahydroisoquinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a rigid tetrahydroisoquinoline core substituted with a 2-fluorophenyl group and two methyl groups at the 4-position, enhancing steric and electronic properties. The fluorophenyl moiety may improve metabolic stability and binding affinity in biologically active compounds. This compound serves as a valuable intermediate for synthesizing pharmacologically relevant molecules, particularly in the development of CNS-targeting agents or enzyme inhibitors. Its well-defined crystalline nature ensures consistent purity, facilitating reproducible results in research settings. The presence of both hydrogen bond acceptors and hydrophobic regions makes it a versatile scaffold for structure-activity relationship studies.

2-(2-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione structure

326918-25-6 structure

Product Name:2-(2-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione

CAS No:326918-25-6

MF:C₁₇H₁₄FNO₂

MW:283.296967983246

CID:5975784

PubChem ID:5067753

Update Time:2025-05-20

2-(2-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 2-(2-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroi soquinoline-1,3-dione
- 1,3(2H,4H)-Isoquinolinedione, 2-(2-fluorophenyl)-4,4-dimethyl-
- 2-(2-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione
- AB00709510-01
- SMR000590631
- Z56785283
- CHEMBL507866
- Oprea1_022329
- SR-01000028533-1
- 2-(2-fluorophenyl)-4,4-dimethylisoquinoline-1,3-dione
- 326918-25-6
- MLS001171524
- HMS1726O14
- SR-01000028533
- HMS2901I04
- DTXSID101327393
- 2-(2-Fluorophenyl)-4,4-dimethylisoquinoline-1,3(2H,4H)-dione
- EN300-26867346
- BDBM50251701
- AKOS034454506
- Inchi： 1S/C17H14FNO2/c1-17(2)12-8-4-3-7-11(12)15(20)19(16(17)21)14-10-6-5-9-13(14)18/h3-10H,1-2H3
- InChI Key： UPHYFQLVSIFNMD-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C=CC=C2)C(C)(C)C(=O)N1C1=CC=CC=C1F

Computed Properties

Exact Mass: 283.10085685g/mol
Monoisotopic Mass: 283.10085685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 448
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 37.4Å²

Experimental Properties

Density: 1.247±0.06 g/cm3(Predicted)
Boiling Point: 425.2±45.0 °C(Predicted)
pka: -0.74±0.40(Predicted)

2-(2-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26867346-0.05g	2-(2-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione	326918-25-6	95.0%	0.05g	$2755.0	2025-03-20
1PlusChem	1P0297GF-50mg	2-(2-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione	326918-25-6	90%	50mg	$3467.00	2024-05-05